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Compound of Interest

Compound Name: Linoleoyl ethanolamide-d4

Cat. No.: B570264 Get Quote

Essential Safety and Handling Guide for Linole-oyl
Ethanolamide-d4
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Linoleoyl ethanolamide-d4. Adherence to these guidelines

is critical for ensuring laboratory safety and maintaining the integrity of your research.

Compound Identification and Properties
Linoleoyl ethanolamide-d4 is a deuterated analog of Linoleoyl ethanolamide, an endogenous

fatty acid amide. It is primarily utilized as an internal standard for the quantification of its non-

deuterated counterpart in mass spectrometry-based analyses. While comprehensive

toxicological data for the deuterated form is not available, it should be handled with the same

precautions as similar bioactive lipids, assuming it may have biological activity.
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Property Value Reference

Chemical Name

N-(2-hydroxyethyl-1,1,2,2-

d4)-9Z,12Z-

octadecadienamide

[1]

Synonyms LEA-d4 [1]

CAS Number 1451194-69-6 [1]

Molecular Formula C₂₀H₃₃D₄NO₂ [1][2][3]

Molecular Weight 327.5 g/mol [1][2]

Purity ≥99% deuterated forms (d₁-d₄) [1]

Formulation
Typically supplied as a solution

in ethanol.
[1]

Storage Store at -20°C.

Solubility
DMF: 25 mg/ml; DMSO: 25

mg/ml; Ethanol: 50 mg/ml
[1]

Hazard Identification and Personal Protective Equipment
(PPE)
The primary hazards associated with Linoleoyl ethanolamide-d4 are related to the solvent it

is supplied in (typically ethanol) and the potential biological effects of the compound itself.

Ethanol is a flammable liquid. The hazards of the compound itself are not fully characterized,

and it should be handled as a potentially bioactive substance.

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact with

the compound and solvent.

Eye Protection
Safety glasses with side

shields or goggles
To protect eyes from splashes.

Skin and Body Laboratory coat
To prevent contamination of

personal clothing.

Respiratory
Use in a well-ventilated area or

chemical fume hood

To minimize inhalation of

solvent vapors.

Step-by-Step Operational Plan
This section outlines the procedural guidance for the safe handling of Linoleoyl
ethanolamide-d4 from receipt to disposal.

3.1. Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.

Verify that the product matches the order specifications.

Store the compound in its original container at -20°C in a designated and properly labeled

area.

If the compound is in a flammable solvent, store it in a flammable-rated refrigerator or

cabinet.

3.2. Preparation of Stock Solutions and Aliquots

All handling of the neat compound or its solutions should be performed in a chemical fume

hood.

Allow the vial to equilibrate to room temperature before opening to prevent condensation.

If preparing aliquots, use sterile, properly labeled vials.
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To change the solvent, the original solvent can be evaporated under a gentle stream of

nitrogen, and the compound can then be reconstituted in the desired solvent.

3.3. Experimental Use

When using Linoleoyl ethanolamide-d4 as an internal standard, add the appropriate

volume to your samples as per your experimental protocol.

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Disposal Plan
All waste containing Linoleoyl ethanolamide-d4 and its solvent must be treated as hazardous

chemical waste.

Waste Collection: Collect all waste solutions, contaminated consumables (e.g., pipette tips,

vials), and unused neat compound in a designated, properly labeled hazardous waste

container.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and a full description of the contents, including the name of the compound and the solvent.

Storage of Waste: Store the hazardous waste container in a designated satellite

accumulation area, away from incompatible materials.

Disposal Procedure: Arrange for the disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office. Do not dispose of this compound

down the drain or in the regular trash.

Empty Containers: Rinse the original container three times with a suitable solvent. Collect

the rinsate as hazardous waste. The rinsed container can then be disposed of according to

your institution's guidelines for empty chemical containers.
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Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Wash out mouth with water. Seek immediate medical

attention.

Spills: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand). Collect the absorbed material and place it in a sealed container for hazardous waste

disposal. For large spills, evacuate the area and contact your institution's EHS office.

Visualized Workflow for Safe Handling
The following diagram illustrates the key decision points and procedural flow for the safe

handling of Linoleoyl ethanolamide-d4 in a laboratory setting.
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Safe Handling Workflow for Linoleoyl ethanolamide-d4

Preparation

Experimentation

Disposal

Receive and Inspect Compound

Store at -20°C in Flammable Storage

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in Chemical Fume Hood

Prepare Aliquots/Working Solutions

Use in Experiment

Spill Occurred?

Follow Spill Procedure

Yes

Collect All Waste
(Liquid and Solid)

No

Label Hazardous Waste Container

Dispose via EHS Office

End of Procedure

Click to download full resolution via product page

Caption: Workflow for safe handling of Linoleoyl ethanolamide-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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